Methyl 4-(Dimethylamino)methyl-3-methoxybenzoate
Cat. No. B8402210
M. Wt: 223.27 g/mol
InChI Key: KZNKGBUOLHPTCJ-UHFFFAOYSA-N
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reactant
Reaction Step One
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REACTION_SMILES
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[Br:1][CH2:2][c:3]1[c:4]([O:13][CH3:14])[cH:5][c:6]([C:7](=[O:8])[O:9][CH3:10])[cH:11][cH:12]1.[CH3:15][NH:16][CH3:17]>>[CH2:2]([c:3]1[c:4]([O:13][CH3:14])[cH:5][c:6]([C:7](=[O:8])[O:9][CH3:10])[cH:11][cH:12]1)[N:16]([CH3:15])[CH3:17]
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reactant
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Smiles
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COC(=O)c1ccc(CBr)c(OC)c1
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reactant
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CNC
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product
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COC(=O)c1ccc(CN(C)C)c(OC)c1
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
